Cas no 1805310-76-2 (2-(Difluoromethyl)-3-iodopyridine-5-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-iodopyridine-5-carbonyl chloride
• CAS No: 1805310-76-2
• MF: C₇H₃ClF₂INO
• MW: 317.459100008011
• CID: 4847613
• Update Time: 2025-05-20

2-(Difluoromethyl)-3-iodopyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodopyridine-5-carbonyl chloride

• Inchi： 1S/C7H3ClF2INO/c8-6(13)3-1-4(11)5(7(9)10)12-2-3/h1-2,7H
• InChI Key： AJCVOFUGRRTUBV-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)Cl)=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 2.7
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3-iodopyridine-5-carbonyl chloride

2-(Difluoromethyl)-3-iodopyridine-5-carbonyl chloride: A Comprehensive Overview

The compound 2-(Difluoromethyl)-3-iodopyridine-5-carbonyl chloride (CAS No. 1805310-76-2) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a difluoromethyl group and an iodine substituent, along with a carbonyl chloride functionality. The combination of these functional groups makes it a versatile building block for various applications.

Recent studies have highlighted the importance of difluoromethyl groups in modulating the electronic properties of aromatic systems. In the case of 2-(Difluoromethyl)-3-iodopyridine-5-carbonyl chloride, the difluoromethyl group at the 2-position of the pyridine ring introduces electron-withdrawing effects, which can significantly influence the reactivity and selectivity of the molecule in synthetic transformations. This property has been exploited in the development of novel catalytic cycles and in the synthesis of bioactive compounds.

The presence of an iodine substituent at the 3-position further enhances the versatility of this compound. Iodine, being a halogen with unique electronic properties, can act as a leaving group in substitution reactions or as an activating group in certain coupling reactions. Recent research has demonstrated that iodinated pyridines like this compound can serve as intermediates in the synthesis of heterocyclic frameworks, which are of great interest in drug discovery and materials science.

The carbonyl chloride functionality at the 5-position of the pyridine ring is another key feature of this compound. Carbonyl chlorides are well-known for their reactivity in nucleophilic acyl substitutions, making them valuable intermediates in peptide synthesis, esterification reactions, and other organic transformations. In the context of 2-(Difluoromethyl)-3-iodopyridine-5-carbonyl chloride, this functionality allows for facile incorporation into larger molecular architectures, enabling the construction of complex molecules with precision.

From a synthetic standpoint, 2-(Difluoromethyl)-3-iodopyridine-5-carbonyl chloride can be prepared via a variety of routes. One common approach involves the chlorination of a corresponding carboxylic acid derivative under appropriate conditions. Recent advancements in catalytic methods have made it possible to achieve this transformation with higher yields and selectivity, reducing waste and improving process efficiency.

In terms of applications, this compound has found utility in several areas. In medicinal chemistry, it has been employed as an intermediate in the synthesis of bioactive agents targeting various therapeutic areas. For instance, its use as a building block in the construction of kinase inhibitors and other enzyme-targeting molecules has been reported in recent literature. Additionally, its role in materials science is growing, particularly in the development of advanced polymers and functional materials.

Recent studies have also explored the potential of 2-(Difluoromethyl)-3-iodopyridine-5-carbonyl chloride in click chemistry and other modular synthetic strategies. Its ability to participate in both nucleophilic acyl substitutions and coupling reactions makes it an ideal candidate for constructing libraries of compounds for high-throughput screening.

In conclusion, 2-(Difluoromethyl)-3-iodopyridine-5-carbonyl chloride (CAS No. 1805310-76-2) is a multifaceted chemical entity with significant potential across various disciplines. Its unique combination of functional groups allows for diverse applications in organic synthesis, medicinal chemistry, and materials science. As research continues to uncover new methods for its preparation and utilization, this compound is poised to play an increasingly important role in advancing chemical innovation.